Dihydrogenated tallow dimethyl ammonium chloride
Overview
Description
DHTDMAC is a cationic surfactant containing a mixture of saturated C16 to C18 alkyl chain lengths, with C16 to C18 being the most functional and abundant . It contains two hydrophobic alkyl chains and two methyl groups which are bonded to a hydrophilic, positively charged nitrogen . The molecules demonstrate strong surface active properties and have extremely low solubility in water .
Synthesis Analysis
The synthesis of DHTDMAC usually involves the reaction of 1-octadecanamine (stearylamine) with a methylating agent (such as methyl bromide) in the presence of hydrogen chloride . The specific steps involve mixing 1-octadecanamine and the methylating agent in a certain ratio, adding hydrogen chloride gas, and after reacting for a period of time, the product is obtained. After crystal separation and washing, the target product can be obtained .Molecular Structure Analysis
DHTDMAC has a molecular formula of approximately C38H80NCl and a molecular weight of approximately 567-573 . It contains two hydrophobic alkyl chains and two methyl groups which are bonded to a hydrophilic, positively charged nitrogen .Chemical Reactions Analysis
DHTDMAC decomposes on heating, producing toxic and corrosive fumes . Contact with strong oxidants can cause it to burn .Physical And Chemical Properties Analysis
DHTDMAC appears as a white to pale yellow paste . It is slightly soluble in water, soluble in ethanol, benzene, acetone , and has hygroscopic properties . It is stable under normal conditions but decomposes by high heat .Scientific Research Applications
Surfactant Properties
DHTDMAC is known for its surfactant properties . It can reduce the surface tension of liquids, allowing them to spread more easily . It can also act as an emulsifying agent, aiding in the formation and stabilization of emulsions .
Antimicrobial and Biocidal Properties
DHTDMAC has antimicrobial and biocidal properties . It can be used as a disinfectant, antimicrobial agent, and preservative .
Antistatic Agent
DHTDMAC can be used as an antistatic agent . This property makes it useful in many industries where static electricity could be a problem.
Emulsifying and Dispersing Agent
DHTDMAC can be used as an emulsifying agent and a dispersing agent . For example, it is used in the emulsification of asphalt .
Flocculant
DHTDMAC can be used as a flocculant . This property is useful in water treatment processes, where it can help to remove suspended particles .
Deodorant
DHTDMAC can be used as a deodorant . This property is likely due to its ability to neutralize or mask unpleasant odors.
Water Treatment
DHTDMAC is used to form complexes with anionic species. Its exceptionally low water solubility results in flocculation, ion exchange, and decolorization characteristics that are useful in a variety of applications including water treatment .
Sugar Refining
In the sugar refining industry, DHTDMAC is used due to its ability to form complexes with anionic species, which aids in the decolorization process .
Mechanism of Action
Target of Action
Dihydrogenated Tallow Dimethyl Ammonium Chloride (DHTDMAC) is a cationic surfactant . Its primary targets are negatively charged surfaces, such as fabrics and microbial cell walls . The compound’s high affinity for these surfaces makes it suitable for a wide variety of commercial applications .
Mode of Action
DHTDMAC interacts with its targets by binding to them. In fabric softener applications, DHTDMAC binds to the negatively charged fabric, reducing or eliminating the static charge while also softening the fabric via surface modifications . As an antimicrobial agent, DHTDMAC disrupts the cell membrane of microorganisms, leading to cell death .
Biochemical Pathways
Its antimicrobial action suggests that it disrupts essential cellular processes in microorganisms
Pharmacokinetics
DHTDMAC is a large molecule with two hydrophobic alkyl chains and a positively charged nitrogen . It has extremely low solubility in water , which may affect its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The binding of DHTDMAC to fabrics results in reduced static charge and softer feel . When used as an antimicrobial agent, the compound’s action leads to the death of a wide range of microorganisms, including bacteria, viruses, fungi, and algae .
Action Environment
Environmental factors can influence the action, efficacy, and stability of DHTDMAC. For instance, its antimicrobial activity may vary depending on the concentration and the growth phase of the microbial population . Additionally, DHTDMAC is known to persist in the environment and has been found in wastewater and aquatic ecosystems . Its long-term presence in the environment raises concerns about potential bioaccumulation in aquatic organisms and potential impacts on the ecosystem .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Dihydrogenated tallow dimethyl ammonium chloride involves the reaction of tallow with hydrogen gas to produce dihydrogenated tallow. This is followed by the reaction of dihydrogenated tallow with dimethylamine and hydrochloric acid to produce Dihydrogenated tallow dimethyl ammonium chloride.", "Starting Materials": [ "Tallow", "Hydrogen gas", "Dimethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Tallow is reacted with hydrogen gas in the presence of a catalyst such as palladium on carbon to produce dihydrogenated tallow.", "Step 2: Dihydrogenated tallow is then reacted with dimethylamine in the presence of a base such as sodium hydroxide to produce dihydrogenated tallow dimethylamine.", "Step 3: Hydrochloric acid is added to the dihydrogenated tallow dimethylamine solution to produce Dihydrogenated tallow dimethyl ammonium chloride.", "Step 4: The resulting Dihydrogenated tallow dimethyl ammonium chloride is purified and isolated through techniques such as filtration and crystallization." ] } | |
CAS RN |
61789-80-8 |
Product Name |
Dihydrogenated tallow dimethyl ammonium chloride |
Molecular Formula |
C18H34O2 |
synonyms |
Arquad 2HT |
Origin of Product |
United States |
Q & A
Q1: How does dihydrogenated tallow dimethyl ammonium chloride interact with bentonite, and what are the implications for grease formulation?
A1: DHTDMAC effectively interacts with bentonite by opening the layered structure of smectite, a key component of bentonite clay. [] This interaction is attributed to the dual long-chain structure of DHTDMAC. When incorporated into base oil to form grease, the modified bentonite creates a stable trident structure, significantly enhancing the grease's shear stability. [] This characteristic is crucial for applications like high-speed bearings where maintaining grease consistency under high shear forces is essential.
Q2: Can the properties of dihydrogenated tallow dimethyl ammonium chloride-modified bentonite grease be adjusted, and how does this relate to its potential applications?
A2: Yes, the consistency of DHTDMAC-modified bentonite grease can be tailored by adjusting the dosage and chain length of DHTDMAC. [] Increasing the dosage or using longer chain lengths leads to a finer grease texture. This control over grease properties broadens its potential applications, making it suitable for use in scenarios demanding specific rheological characteristics.
Q3: How does dihydrogenated tallow dimethyl ammonium chloride contribute to the performance of fabric softeners?
A3: DHTDMAC serves as a primary active ingredient in concentrated fabric softeners, imparting desirable qualities to dry cotton fabrics. [] While the specific mechanism of action isn't detailed in the provided research, its presence in the softener formulation contributes to a softer, fluffier feel, and a brighter white appearance in treated fabrics. [] This suggests DHTDMAC might function by adhering to fabric fibers, reducing friction and enhancing light reflection.
Q4: Has dihydrogenated tallow dimethyl ammonium chloride been explored in applications beyond grease and fabric softeners?
A4: Yes, research indicates that DHTDMAC has potential in controlled release applications, specifically in conjunction with layered silicates like Laponite® RD. [] Studies demonstrate that organically modifying Laponite® RD with DHTDMAC via cation exchange can enhance the adsorption and retention of essential oils. [] This finding suggests that DHTDMAC-modified Laponite® RD could be used as a delivery system for antimicrobial essential oils in various materials, such as polymers, paints, and elastomers.
Q5: Are there any environmental considerations regarding the use of dihydrogenated tallow dimethyl ammonium chloride?
A5: While the provided research doesn't directly address the environmental impact of DHTDMAC, the use of essential oils in conjunction with DHTDMAC-modified Laponite® RD for antimicrobial applications hints at a potential avenue for sustainable and environmentally friendly materials. [] Further research is needed to fully understand the environmental fate and potential effects of DHTDMAC and to develop responsible waste management and recycling strategies.
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